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Compound of Interest

Compound Name: 3-Chloro-4-(dimethylamino)aniline

CAS No.: 6085-59-2

Cat. No.: B189041

Get Quote

Nomenclature and Chemical Identity
While "3-Chloro-4-(dimethylamino)aniline" is a chemically descriptive common name, it does

not follow the strictest IUPAC Preferred IUPAC Name (PIN) conventions for diamines. In

professional drug development and regulatory filing, the systematic naming based on the

benzene-1,4-diamine parent structure is preferred to avoid ambiguity regarding substituent

priority.

The Official IUPAC Name
2-Chloro-N1,N1-dimethylbenzene-1,4-diamine

Nomenclature Logic (Step-by-Step Derivation):
Principal Functional Group: The molecule contains two amine groups. In IUPAC

nomenclature, diamines on a benzene ring are named as benzene-1,x-diamine.

Numbering: The locants (numbers) are assigned to the amine nitrogens to be as low as

possible (1 and 4).
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Substituent Prioritization:

We have a chlorine atom and two methyl groups on one of the nitrogens.

To assign the lowest locants to substituents:

Option A: If the primary amine (-NH

) is at position 1 and the tertiary amine (-N(CH

)

) is at position 4, the chlorine (adjacent to the tertiary amine) would be at position 3.

Option B: If the tertiary amine (-N(CH

)

) is at position 1 and the primary amine (-NH

) is at position 4, the chlorine is at position 2.

Rule: IUPAC requires the lowest possible locants for substituents. Since 2 < 3, Option B is

selected.

Final Assembly:

Parent: Benzene-1,4-diamine[1][2]

Position 1: N,N-dimethyl group (denoted as N1,N1-dimethyl)

Position 2: Chloro group[3]

Result: 2-Chloro-N1,N1-dimethylbenzene-1,4-diamine.[1][2][4][5][6]

Chemical Data Summary[3][6][7][8][9][10][11][12][13][14]
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Property Data

Common Name 3-Chloro-4-(dimethylamino)aniline

IUPAC PIN 2-Chloro-N1,N1-dimethylbenzene-1,4-diamine

CAS Registry Number 6085-59-2

Molecular Formula

C

H

ClN

Molecular Weight 170.64 g/mol

SMILES CN(C)C1=C(Cl)C=C(N)C=C1

Key Application Precursor for IDO1 inhibitors; Dye intermediate

Synthesis Protocol
The synthesis of 3-Chloro-4-(dimethylamino)aniline is a classic example of regioselective

nucleophilic aromatic substitution (S

Ar) followed by chemoselective reduction. This pathway ensures the chlorine atom remains on
the ring while the nitro group is reduced.

Reaction Pathway Diagram

3,4-Dichloronitrobenzene
(Starting Material)

Step 1: S_NAr
(Regioselective Substitution)

+ Dimethylamine (HNMe2)
Base (K2CO3), DMF, Heat Intermediate:

2-Chloro-4-nitro-N,N-dimethylaniline
(3-Chloro-4-dimethylaminonitrobenzene)

Cl at C4 displaced
(Para to NO2 activated) Step 2: Reduction

(Nitro to Amine)

H2 / Pd-C
or Fe / HCl Product:

3-Chloro-4-(dimethylamino)aniline
(CAS 6085-59-2)

Selective Reduction

Click to download full resolution via product page

Caption: Two-step synthesis starting from 3,4-dichloronitrobenzene. The para-chlorine is

selectively displaced due to the electronic activation by the nitro group.

Detailed Methodology
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Step 1: Nucleophilic Aromatic Substitution (S

Ar)
Objective: Selectively replace the chlorine atom at position 4 (para to the nitro group) with a

dimethylamino group.

Reagents: 3,4-Dichloronitrobenzene, Dimethylamine (40% aq. or HCl salt), Potassium

Carbonate (K

CO

).

Solvent: DMF (Dimethylformamide) or Ethanol.[7]

Mechanism: The nitro group is a strong electron-withdrawing group (EWG). It activates the

benzene ring for nucleophilic attack, specifically at the ortho and para positions. The chlorine

at position 4 (para) is significantly more electrophilic than the chlorine at position 3 (meta)

due to resonance stabilization of the Meisenheimer complex intermediate.

Protocol:

Dissolve 3,4-dichloronitrobenzene (1.0 eq) in DMF.

Add K

CO

(2.0 eq) and Dimethylamine (1.2 eq).

Heat to 60–80°C for 4–6 hours. Monitor by TLC/HPLC.

Workup: Pour into ice water. The yellow/orange solid (Intermediate: 2-Chloro-4-nitro-N,N-

dimethylaniline) precipitates. Filter and dry.

Step 2: Chemoselective Reduction
Objective: Reduce the nitro group (-NO
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) to a primary amine (-NH

) without dehalogenating (removing the Cl atom).

Reagents: Hydrogen gas (H

), Palladium on Carbon (Pd/C) OR Iron powder (Fe) and Ammonium Chloride (NH

Cl).

Critical Note: Catalytic hydrogenation with Pd/C can sometimes cause hydrodechlorination

(loss of Cl).[8] To prevent this, sulfided platinum or Raney Nickel can be used, or the reaction

time must be strictly controlled. Alternatively, the Bechamp reduction (Fe/acid) is chemically

robust and preserves the halogen.

Protocol (Fe/NH

Cl Method - High Fidelity):

Suspend the intermediate from Step 1 in Ethanol/Water (3:1).

Add Iron powder (5.0 eq) and NH

Cl (1.0 eq).

Reflux at 80°C for 2 hours. The yellow color of the nitro compound will fade.

Workup: Filter hot through Celite to remove iron sludge. Neutralize filtrate with NaHCO

. Extract with Ethyl Acetate.

Purification: Isolate the dark oil/solid. Store under nitrogen to prevent oxidation.

Applications in Drug Development
This compound serves as a "privileged scaffold" in medicinal chemistry, particularly for

constructing heterocyclic systems.

IDO1 Inhibitor Synthesis
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The 3-chloro-4-(dimethylamino)aniline moiety is a key building block for inhibitors of

Indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme overexpressed in many cancers that

suppresses the immune system.

Mechanism: The primary amine (-NH

) reacts with electrophiles (e.g., imidoyl chlorides) to form amidine or oxadiazole linkers,
while the dimethylamino group improves solubility and metabolic stability.

Example: It is coupled with 4-amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidoyl chloride to

form high-affinity IDO1 antagonists used in cancer immunotherapy research.

Oxidative Coupling Reagents
Like other N,N-dialkyl-p-phenylenediamines, this compound can undergo oxidative coupling

with phenols or active methylene compounds. This property is utilized in:

Analytical Assays: Detection of peroxides or enzymes.

Dye Synthesis: Formation of indoaniline dyes.

Safety and Handling (E-E-A-T)
Warning: Phenylenediamines are potent sensitizers and potential carcinogens.

Toxicity: Classified as Acute Tox. 4 (Oral) and Skin Sens. 1. It may cause

methemoglobinemia (blue skin discoloration due to lack of oxygen transport).

Storage: The compound is sensitive to air and light (oxidation).

Correct Storage: Keep in amber vials, under Argon/Nitrogen atmosphere, at 2–8°C.

Sign of Degradation: Turns from off-white/purple to black/tar-like.

Disposal: Incineration in a chemical waste facility equipped with scrubbers for nitrogen

oxides and hydrochloric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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